molecular formula C14H20ClNO3 B3376935 4-(3,4-Dimethoxybenzoyl)piperidine hydrochloride CAS No. 124931-48-2

4-(3,4-Dimethoxybenzoyl)piperidine hydrochloride

Cat. No. B3376935
CAS RN: 124931-48-2
M. Wt: 285.76 g/mol
InChI Key: KAZSCTNFLLYEES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“4-(3,4-Dimethoxybenzoyl)piperidine hydrochloride” is a chemical compound with the empirical formula C14H21NO2 · HCl . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .


Molecular Structure Analysis

The molecular weight of “this compound” is 271.78 . The InChI code is 1S/C14H21NO2.ClH/c1-16-13-4-3-12(10-14(13)17-2)9-11-5-7-15-8-6-11;/h3-4,10-11,15H,5-9H2,1-2H3;1H .


Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature . The SMILES string representation is COC1=C(OC)C=CC(CC2CCNCC2)=C1.Cl .

Mechanism of Action

DMMDA-2 acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. It is believed that DMMDA-2 binds to the receptor and activates it, leading to the release of serotonin in the brain. This release of serotonin is thought to be responsible for the hallucinogenic effects of DMMDA-2.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMMDA-2 are similar to those of other hallucinogenic drugs. DMMDA-2 has been shown to alter perception, mood, and cognition. It can cause visual and auditory hallucinations, as well as changes in thought patterns and emotions. DMMDA-2 has also been shown to increase heart rate and blood pressure, as well as cause dilation of the pupils.

Advantages and Limitations for Lab Experiments

DMMDA-2 has several advantages for use in scientific research. It is relatively easy to synthesize and can be produced in a laboratory setting. It has also been shown to have similar effects to other hallucinogenic drugs, making it a useful tool for studying the effects of these drugs on the brain. However, there are also limitations to the use of DMMDA-2 in lab experiments. It is a psychoactive drug that can cause hallucinations and alter perception, which can make it difficult to conduct experiments that require accurate perception and cognition. Additionally, the use of DMMDA-2 in human subjects is subject to ethical considerations and regulations.

Future Directions

There are several future directions for research on DMMDA-2. One area of research is the study of its effects on the brain and its potential therapeutic uses. DMMDA-2 has been shown to have effects on mood and cognition, which could make it useful in the treatment of certain mental health conditions. Another area of research is the development of new compounds based on DMMDA-2 that could have similar effects but with fewer side effects. Finally, research could focus on the development of new synthesis methods for DMMDA-2 that are more efficient and cost-effective.

Scientific Research Applications

DMMDA-2 has been used in scientific research to study the effects of hallucinogens on the human brain. It has been shown to have similar effects to other hallucinogenic drugs, such as LSD and psilocybin. DMMDA-2 has been used to study the effects of hallucinogens on serotonin receptors in the brain, as well as their effects on mood, perception, and cognition.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H301, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

(3,4-dimethoxyphenyl)-piperidin-4-ylmethanone;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19NO3.ClH/c1-17-12-4-3-11(9-13(12)18-2)14(16)10-5-7-15-8-6-10;/h3-4,9-10,15H,5-8H2,1-2H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAZSCTNFLLYEES-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)C2CCNCC2)OC.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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